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Compound of Interest

Compound Name: Acid Blue 1

Cat. No.: B1204435

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Acid Blue 1 (C.I. 42045), a synthetic triphenylmethane dye. The information is intended to
guide laboratory personnel in the safe use, storage, and disposal of this chemical, minimizing
the risk of exposure and ensuring a safe working environment.

Chemical and Physical Properties

Acid Blue 1 is a dark blue or reddish-purple powder.[1][2] It is soluble in water and alcohol.[1]
[2] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

C.l. 42045, Patent Blue V,
Synonyms . . [1](3][4]
Brilliant Blue FCF, Acid Blue 9

CAS Number 129-17-9 [5]
Molecular Formula C27H31N2Na06S2 [5]
Molecular Weight 566.67 g/mol [5]
Appearance Blue powder [5]
Odor Odorless [5]
pH 7.5 (in solution) [5]
Melting Point >250°C [2]
Solubility Soluble in water [2]

N Stable under normal
Stability [5]
temperatures and pressures

Hazard Identification and Classification

Acid Blue 1 is considered to have low acute toxicity but may cause irritation upon contact with
eyes, skin, or the respiratory tract.[5][6] Some sources classify it as harmful if swallowed.[5]
The primary hazards are associated with its potential to cause skin and serious eye irritation.[6]
A summary of hazard statements is provided in Table 2.
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Hazard Class Hazard Statement GHS Classification Reference

. . Category 4 (Not
Acute Toxicity, Oral Harmful if swallowed ] [5]
universally adopted)

Skin Irritation Causes skin irritation Category 2 [6]

o Causes serious eye
Eye Irritation o Category 2A [6]
irritation

: L May cause respiratory
Respiratory Irritation . - [5]
tract irritation

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risks.

Handling

Personnel should always handle Acid Blue 1 in a well-ventilated area, preferably within a
chemical fume hood, to control airborne levels.[5] Minimize dust generation and accumulation.
[5] Avoid contact with eyes, skin, and clothing, and prevent ingestion and inhalation.[5] After
handling, wash hands and other exposed skin areas thoroughly.[5] Contaminated clothing
should be removed and laundered before reuse.[5]
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Preparation

Consult Safety Data Sheet (SDS)

'

Don appropriate Personal Protective Equipment (PPE)

Handling Procedure

Work in a well-ventilated area (e.g., fume hood)

'

Minimize dust generation when handling the powder

;

Weigh the required amount carefully

;

Close container tightly after use

'

Clean work area and equipment after use

Post-Handling
y

Properly dispose of waste

'

Remove and store PPE correctly

;

Wash hands thoroughly
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Pre-Test

Select healthy young adult albino rabbits

'

Acclimatize animals to laboratory conditions

'

Shave a small area of skin on the back of each animal

Test Prpcedure

Apply 0.5g of Acid Blue 1 (moistened) to the shaved skin

;

Cover with a gauze patch

;

Expose for 4 hours

'

Remove patch and clean the skin

Observation|and Scoring

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

'

Continue observation for up to 14 days to assess reversibility

;

Analyze data and classify the substance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of
Acid Blue 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204435#safety-and-handling-precautions-for-acid-
blue-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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